Cas no 2138052-21-6 (2-Cyano-4-fluoro-1-benzothiophene-3-sulfonyl chloride)

• Product Name: 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonyl chloride
• CAS No: 2138052-21-6
• MF: C₉H₃ClFNO₂S₂
• MW: 275.707021951675
• CID: 5766310
• PubChem ID: 165489252
• Update Time: 2025-10-22

2-Cyano-4-fluoro-1-benzothiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-cyano-4-fluoro-1-benzothiophene-3-sulfonyl chloride
• 2138052-21-6
• EN300-1137363
• 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonyl chloride

• Inchi： 1S/C9H3ClFNO2S2/c10-16(13,14)9-7(4-12)15-6-3-1-2-5(11)8(6)9/h1-3H
• InChI Key： VYRPXHPYSAKSDX-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C#N)SC2C=CC=C(C1=2)F)(=O)=O

Computed Properties

• Exact Mass: 274.9277765g/mol
• Monoisotopic Mass: 274.9277765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 94.6Ų

Additional information on 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonyl chloride

2-Cyano-4-fluoro-1-benzothiophene-3-sulfonyl Chloride (CAS No. 2138052-21-6)

The compound 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonyl Chloride (CAS No. 2138052-21-6) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing sulfur atoms. The presence of the cyano and fluoro substituents, along with the sulfonyl chloride group, imparts unique electronic and structural properties to this molecule, making it a subject of interest in both academic and industrial research.

Benzothiophene derivatives have been extensively studied due to their applications in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The sulfonyl chloride group in this compound is particularly reactive, making it a valuable intermediate in organic synthesis. Recent studies have highlighted the role of such sulfonyl-containing compounds in the development of advanced materials with tailored electronic properties.

The cyano group attached to the benzothiophene ring introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and stability. Similarly, the fluoro substituent enhances the molecule's ability to participate in various chemical transformations, including nucleophilic substitutions and coupling reactions. These features make 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonyl Chloride a versatile building block in the synthesis of complex organic molecules.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties of this compound with high accuracy. For instance, density functional theory (DFT) calculations have revealed that the benzothiophene core contributes to the compound's aromaticity and conjugation, while the sulfonyl chloride group introduces localized electron-withdrawing effects. These insights have paved the way for its application in designing novel materials with enhanced performance characteristics.

In terms of applications, 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonyl Chloride has shown promise in drug discovery efforts. Its unique structure allows for interactions with various biological targets, making it a potential candidate for developing new therapeutic agents. Additionally, its reactivity as a sulfonylating agent makes it valuable in peptide synthesis and other bioconjugation reactions.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Researchers have explored various methodologies to optimize its preparation, including microwave-assisted synthesis and catalytic strategies. These advancements have not only improved the yield but also reduced the environmental footprint of its production.

From an environmental standpoint, understanding the degradation pathways of 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonyl Chloride is crucial for assessing its safety and sustainability. Studies indicate that under certain conditions, such as exposure to UV light or enzymatic catalysts, this compound undergoes hydrolysis to form less hazardous byproducts. This knowledge is essential for its responsible use in industrial settings.

In conclusion, 2-Cyano-4-fluoro-1-benzothiophene-3-sulfonyl Chloride (CAS No. 2138052-21-6) stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and potential for further functionalization make it a focal point for ongoing research efforts. As new insights emerge from both experimental and computational studies, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.